2-[3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: 2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-25-12-6-4-11(5-7-12)9-21-16(23)13-3-2-8-19-15(13)20(17(21)24)10-14(18)22/h2-8H,9-10H2,1H3,(H2,18,22)
• InChI Key: OLIGSAHKTDNHLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC(=O)N
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

2-[3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Research has shown the potential of derivatives of pyrimidine, including compounds structurally related to the specified chemical, in the search for new anticancer agents. A study designed and synthesized derivatives with different aryloxy groups attached to the C2 of the pyrimidine ring, showing appreciable cancer cell growth inhibition in several cancer cell lines (M. M. Al-Sanea et al., 2020).

• Novel compounds derived from visnaginone and khellinone, including derivatives structurally related to the mentioned compound, were synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds demonstrated significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, suggesting their potential therapeutic applications (A. Abu‐Hashem et al., 2020).

Antihistaminic and Antimuscarinic Effects

• The synthesis and evaluation of 2- and 4-[benzyl-(2-dimethylaminoethyl)amino]pyrimidine compounds, including those with methoxybenzyl groups, revealed inhibitory properties against histamine (H1) and acetylcholine, indicating their potential as H1 receptor antagonists and antimuscarinic agents (C. Maggiali et al., 1988).

Photoreactivity and Chemical Modification

• A study focused on the photoreactivity of molecules with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, highlighting the potential of these compounds for controlled release and other photoresponsive applications. The rate of decomposition under irradiation varied based on the linkage type and substitution pattern, providing insights into designing photoresponsive therapeutic agents (A. Katritzky et al., 2003).